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Compound of Interest

Compound Name: N-Methylanthranilate

Cat. No.: B085802

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount to fostering innovation and discovery. This guide provides essential, immediate
safety and logistical information for the handling of N-Methylanthranilate, offering procedural,
step-by-step guidance to directly address your operational questions. Our aim is to become
your preferred source for laboratory safety and chemical handling information, building deep
trust by providing value beyond the product itself.

Immediate Safety and Personal Protective
Equipment (PPE)

N-Methylanthranilate, while utilized in various applications, requires careful handling to
mitigate potential hazards. The primary routes of exposure are through skin contact, eye
contact, and inhalation. Adherence to proper personal protective equipment (PPE) protocols is
the first line of defense.

Key Protective Measures:

o Eye and Face Protection: Always wear chemical splash goggles that conform to recognized
standards (e.g., EU Standard EN166, OSHA 29 CFR 1910.133). In situations with a higher
risk of splashing, a face shield should be used in conjunction with goggles.[1][2]

o Skin Protection: Chemical-resistant gloves are mandatory.[3] Nitrile or butyl rubber gloves
are recommended for handling N-Methylanthranilate. Always inspect gloves for any signs
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of degradation or punctures before use.[2] A lab coat or other protective clothing should be
worn to prevent skin contact.[3]

Respiratory Protection: When working in well-ventilated areas, respiratory protection may not
be necessary. However, if vapors or aerosols are likely to be generated, a NIOSH/MSHA or
European Standard EN 149 approved respirator with an appropriate cartridge (e.g., type
ABEK) is required.[1][4]

Operational Plan: A Step-by-Step Guide to Handling
N-Methylanthranilate

A systematic approach to handling N-Methylanthranilate minimizes risks and ensures a safe

laboratory environment.

w

. Pre-Operational Checks:

Ventilation: Ensure the work area is well-ventilated. A chemical fume hood is the preferred
workspace.

Safety Equipment: Confirm that a safety shower and eyewash station are readily accessible
and in good working order.[3]

PPE Inspection: Thoroughly inspect all PPE for integrity before donning.
Container Inspection: Check the N-Methylanthranilate container for any leaks or damage.
. Handling Procedure:

Dispensing: When transferring or weighing the chemical, do so in a fume hood to minimize
inhalation exposure. Avoid generating dust or aerosols.

Avoid Contact: Take care to avoid direct contact with skin, eyes, and clothing.[3]

Contamination Prevention: Do not eat, drink, or smoke in the laboratory. Wash hands
thoroughly after handling the chemical.[5]

. Post-Handling Procedures:
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o Decontamination: Clean the work area and any equipment used with an appropriate solvent.

e PPE Removal: Remove PPE in a manner that avoids self-contamination. Contaminated
gloves should be disposed of immediately.

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan: Responsible Management of N-
Methylanthranilate Waste

Proper disposal of N-Methylanthranilate and associated waste is crucial for environmental
protection and regulatory compliance.

1. Waste Segregation and Collection:

o Designated Waste Container: Use a dedicated, clearly labeled, and leak-proof container for
N-Methylanthranilate waste.

¢ Waste Stream: As an amine-containing organic compound, it should be disposed of as
hazardous chemical waste. Do not mix with other waste streams unless explicitly permitted
by your institution's safety protocols.

o Storage: Store waste containers in a designated, well-ventilated, and secure area, away
from incompatible materials.

2. Disposal of Empty Containers:
¢ Rinsing: Triple rinse the empty container with a suitable solvent (e.g., acetone or ethanol).

¢ Rinsate Collection: The rinsate is considered hazardous waste and must be collected in the
appropriate liquid waste container.

» Final Disposal: Once thoroughly decontaminated, the empty container can be disposed of
according to your institution's guidelines for non-hazardous waste.

3. Professional Disposal:
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e Licensed Waste Disposal Service: All collected N-Methylanthranilate waste must be
disposed of through a licensed hazardous waste disposal company.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for N-
Methylanthranilate.

Property Value

Molecular Formula CoH11NO2
Molecular Weight 165.19 g/mol
Boiling Point 256 °C (493 °F)
Melting Point 17-19 °C (63-66 °F)
Flash Point 104 °C (219 °F)
Oral LD50 (Rat) 2910 mg/kg|3]
Dermal LD50 (Rabbit) >5 gm/kg[3]

Note: Occupational exposure limits (PEL, TLV) for N-Methylanthranilate are not established.

Experimental Protocol Example: Synthesis of N-
Methylanthranilate

The following is a condensed example of a laboratory procedure for the synthesis of N-
Methylanthranilate. This illustrates a practical application where the above handling and
safety procedures are critical.

Objective: To synthesize N-Methylanthranilate via reductive amination of Methyl Anthranilate.
Materials:
¢ Methyl Anthranilate

o Formaldehyde solution
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Palladium on carbon (Pd/C) catalyst
Hydrogen gas

Ethyl acetate

Saturated sodium bicarbonate solution
Saturated sodium chloride solution
Anhydrous magnesium sulfate
Procedure:

In a pressure-rated reaction vessel, combine Methyl Anthranilate, ethyl acetate, and the
Pd/C catalyst.

Cool the mixture to approximately 5°C.

Slowly add the formaldehyde solution to the cooled mixture.

Seal the reactor and purge with hydrogen gas.

Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 50 psig).

Stir the reaction mixture at room temperature until the reaction is complete (monitor by TLC
or GC).

Carefully vent the reactor and filter the mixture to remove the catalyst.

Wash the filtrate with saturated sodium bicarbonate solution, followed by saturated sodium
chloride solution.

Dry the organic layer over anhydrous magnesium sulfate.

Remove the solvent under reduced pressure to yield the crude N-Methylanthranilate, which
can be further purified by distillation.
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Visualizing the Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of N-
Methylanthranilate.
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Workflow for Handling N-Methylanthranilate
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Don Personal Protective Equipment (PPE)

Handling N-Methylanthranilate in Fume Hood

Post-Handling Decontamination

Doff & Dispose of Contaminated PPE !

Segregate & Collect Chemical Waste

Store Waste in Designated Area

Arrange for Professional Waste Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of N-Methylanthranilate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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